Cas no 19791-00-5 (3-(2-Pyridinyl)-5-isoxazolamine)

• Product Name: 3-(2-Pyridinyl)-5-isoxazolamine
• CAS No: 19791-00-5
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD07787185
• CID: 123771
• PubChem ID: 33784074
• Update Time: 2025-05-26

3-(2-Pyridinyl)-5-isoxazolamine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,3-(2-pyridinyl)-
• 3-pyridin-2-yl-1,2-oxazol-5-amine
• 3-Pyridin-2-yl-isoxazol-5-ylamine
• 5-Isoxazolamine,3-(2-pyridinyl)-(9CI)
• 3-(pyridin-2-yl)isoxazol-5-amine
• 5-Isoxazolamine, 3-(2-pyridinyl)-
• SY280444
• MFCD07787185
• 19791-00-5
• EN300-1255234
• DTXSID10652897
• SCHEMBL2160804
• AKOS012120546
• 5-Amino-3-(2-pyridyl)isoxazole
• 3-(PYRIDIN-2-YL)-1,2-OXAZOL-5-AMINE
• CCG-326750
• UAA79100
• 3-(2-Pyridinyl)-5-isoxazolamine

• MDL： MFCD07787185
• Inchi： 1S/C8H7N3O/c9-8-5-7(11-12-8)6-3-1-2-4-10-6/h1-5H,9H2
• InChI Key： VSPZKOQFEDKOQF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CN=2)=N1)N

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 64.94000
• LogP: 1.90000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(2-Pyridinyl)-5-isoxazolamine

Introduction to 3-(2-Pyridinyl)-5-isoxazolamine (CAS No. 19791-00-5)

3-(2-Pyridinyl)-5-isoxazolamine, identified by the Chemical Abstracts Service Number (CAS No.) 19791-00-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoxazole class, characterized by a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of a pyridine substituent at the 2-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-(2-Pyridinyl)-5-isoxazolamine combines the electron-deficient nature of the isoxazole ring with the electron-donating properties of the pyridine group. This unique combination facilitates various interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The compound’s dual functionality has positioned it as a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting inflammatory and immunomodulatory pathways. 3-(2-Pyridinyl)-5-isoxazolamine has emerged as a key player in this domain due to its ability to modulate key signaling pathways involved in inflammation. Specifically, studies have demonstrated its potential in inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), enzymes that play pivotal roles in the production of pro-inflammatory mediators.

One of the most compelling aspects of 3-(2-Pyridinyl)-5-isoxazolamine is its mechanism of action, which involves selective binding to specific residues within target proteins. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Preliminary in vitro studies have shown that this compound exhibits potent activity against various inflammatory markers, including tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 3-(2-Pyridinyl)-5-isoxazolamine could be a viable candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the pyridine moiety in 3-(2-Pyridinyl)-5-isoxazolamine contributes to its ability to cross the blood-brain barrier, a critical factor for compounds intended to treat central nervous system (CNS) disorders. This property has opened up avenues for exploring its potential in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Research indicates that the compound can interact with neurotransmitter receptors, potentially modulating synaptic transmission and protecting against neurotoxicity.

The synthesis of 3-(2-Pyridinyl)-5-isoxazolamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of 2-pyridinemethanol with an appropriate isoxazole precursor under acidic or basic catalysis. Subsequent functional group transformations, such as nitration or halogenation, may be employed to introduce additional reactive sites for further derivatization. Advanced synthetic techniques, including flow chemistry and catalytic hydrogenation, have been explored to optimize production efficiency and scalability.

In terms of pharmacokinetic properties, 3-(2-Pyridinyl)-5-isoxazolamine demonstrates favorable solubility characteristics in both aqueous and organic solvents, which is advantageous for formulating drug products. Initial pharmacokinetic studies have revealed moderate bioavailability following oral administration, with a half-life that allows for once-daily dosing. These attributes make it an attractive candidate for clinical development.

The safety profile of 3-(2-Pyridinyl)-5-isoxazolamine has been evaluated through comprehensive toxicological studies conducted both in vitro and in vivo. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on major organ systems. However, further long-term studies are necessary to fully characterize its safety profile before human clinical trials can commence.

One of the most exciting developments in the field of isoxazole derivatives is their application in anticancer therapy. 3-(2-Pyridinyl)-5-isoxazolamine has shown promise in preclinical models by inhibiting key enzymes involved in tumor proliferation and angiogenesis. Specifically, it has been observed to suppress the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, its ability to induce apoptosis in cancer cells without significant toxicity toward healthy cells makes it an appealing therapeutic option.

The integration of computational chemistry and machine learning has accelerated the discovery process for compounds like 3-(2-Pyridinyl)-5-isoxazolamine. By leveraging these technologies, researchers can predict binding affinities and optimize molecular structures more efficiently than traditional methods alone. This approach has led to the identification of novel analogs with enhanced potency and selectivity.

The future direction of research on 3-(2-Pyridinyl)-5-isoxazolamine includes exploring its role in infectious diseases caused by bacterial and viral pathogens. Preliminary data suggest that it may interfere with essential metabolic pathways in pathogens, offering a new strategy for combating drug-resistant infections. Furthermore, investigating its interactions with other therapeutic agents could lead to synergistic effects that improve treatment outcomes.

In conclusion,3-(2-Pyridinyl)-5-isoxazolamine (CAS No. 19791-00-5) represents a significant advancement in pharmaceutical chemistry due to its versatile biological activities and favorable pharmacokinetic properties. Its potential applications span multiple therapeutic areas, from inflammation modulation to cancer therapy, making it a cornerstone compound worth further exploration. As research continues to uncover new insights into its mechanisms of action,3-(2-Pyridinyl)-5-isoxazolamine is poised to play a pivotal role in shaping future treatments for various human diseases.